Cas no 240800-54-8 (3-Fluoro-5-(Trifluoromethyl)Cinnamic Acid)

3-Fluoro-5-(trifluoromethyl)cinnamic acid is a fluorinated cinnamic acid derivative characterized by its trifluoromethyl and fluoro substituents, which enhance its electronic and steric properties. This compound is widely utilized as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring fluorinated aromatic motifs. Its structural features contribute to improved metabolic stability and bioavailability in drug design. The presence of both fluorine and trifluoromethyl groups also facilitates its use in cross-coupling reactions and as a building block for advanced materials. The compound exhibits high purity and consistent performance, making it suitable for research and industrial applications demanding precise fluorinated intermediates.

3-Fluoro-5-(Trifluoromethyl)Cinnamic Acid structure

240800-54-8 structure

Product Name:3-Fluoro-5-(Trifluoromethyl)Cinnamic Acid

CAS No:240800-54-8

MF:C₁₀H₆F₄O₂

MW:234.147057056427

CID:3161077

PubChem ID:2737582

Update Time:2025-06-08

3-Fluoro-5-(Trifluoromethyl)Cinnamic Acid Chemical and Physical Properties

Names and Identifiers

- 3-Fluoro-5-(Trifluoromethyl)Cinnamic Acid
- (E)-3-[3-fluoro-5-(trifluoromethyl)phenyl]-2-propenoic acid
- 575469-96-4
- (E)-3-[3-fluoro-5-(trifluoromethyl)phenyl]prop-2-enoic acid
- EN300-1931303
- (e)-3-(3-fluoro-5-(trifluoromethyl)phenyl)acrylicacid
- SCHEMBL3930279
- DTXCID80371528
- (e)-3-(3-fluoro-5-(trifluoromethyl)phenyl)acrylic acid
- SCHEMBL3930273
- 240800-54-8
- 5Z-0815
- (2E)-3-[3-fluoro-5-(trifluoromethyl)phenyl]prop-2-enoic acid
- MFCD00236296
- AKOS005095746
- trans-3-Fluoro-5-(trifluoromethyl)cinnamic acid
- BALLIUNVQMPIFI-OWOJBTEDSA-N
- 3-[3-fluoro-5-(trifluoromethyl)phenyl]prop-2-enoic Acid
- DTXSID40420682
- CS-0453864
- Inchi： 1S/C10H6F4O2/c11-8-4-6(1-2-9(15)16)3-7(5-8)10(12,13)14/h1-5H,(H,15,16)
- InChI Key： BALLIUNVQMPIFI-UHFFFAOYSA-N
- SMILES： FC1C=C(C=CC(=O)O)C=C(C(F)(F)F)C=1